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Compound of Interest

Compound Name: 1,2-Dibromopropane

Cat. No.: B165211 Get Quote

This technical guide provides a comprehensive overview of the boiling and melting points of

1,2-Dibromopropane (also known as propylene dibromide), an organobromine compound with

the chemical formula CH₃CHBrCH₂Br. A thorough understanding of these fundamental physical

properties is critical for its safe handling, storage, and application in experimental design and

chemical synthesis, particularly for researchers, scientists, and professionals in drug

development.

Quantitative Data Summary: Melting and Boiling
Points
The melting and boiling points of 1,2-Dibromopropane have been extensively documented in

chemical literature. The data presented below is compiled from various reliable sources to

provide a comparative summary. These values are essential for predicting the compound's

physical state at different temperatures and for planning purification procedures like distillation.
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Physical
Property

Value
Range (°C)

Specific
Values (°C)

Value (°F) Value (K) Citations

Melting Point -55 -67 ~218.15 [1][2]

-55.2 -67.4 217.95 [3][4]

-55.5 -67.8 217.7 [5]

Boiling Point 139 to 143 282 to 289 412 to 416 [5]

140 to 142 284 to 288 413 to 415 [4][6][7]

140 284 413.15 [3]

141 285.8 414.15 [1][2]

Experimental Protocols for Determination
The precise determination of melting and boiling points is fundamental to verifying the purity

and identity of a substance. Standard laboratory methodologies are employed to ascertain

these values for 1,2-Dibromopropane.

Melting Point Determination (Capillary Tube Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this occurs over a narrow temperature range. The capillary

tube method is a standard technique for this measurement.[8][9]

Sample Preparation: A sample of 1,2-Dibromopropane is first frozen. A small amount of the

solidified, dry sample is finely powdered and packed into a thin-walled capillary tube (sealed

at one end) to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a heating block or bath within a melting

point apparatus (such as a Mel-Temp or Thiele tube). The apparatus is equipped with a

calibrated thermometer or a digital temperature sensor.

Heating and Observation: The sample is heated at a steady, slow rate, typically 1-2°C per

minute, as the expected melting point is approached.[9]
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Data Recording: The melting range is recorded from the temperature at which the first drop

of liquid is observed (T1) to the temperature at which the entire sample becomes a clear

liquid (T2).[8] For pure 1,2-Dibromopropane, this range is expected to be narrow, typically

less than 1°C. A broader range often indicates the presence of impurities.[8]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure, causing the liquid to transition into a vapor.[8] Distillation is

the most common and accurate method for determining the boiling point of a liquid.[9]

Apparatus Setup: A small volume of 1,2-Dibromopropane is placed in a distillation flask,

along with a few boiling chips to prevent bumping and ensure smooth boiling. A condenser is

attached to the side arm of the flask, and a thermometer is positioned so that the top of its

bulb is level with the bottom of the side arm leading to the condenser. This placement

ensures the accurate measurement of the vapor temperature in equilibrium with the boiling

liquid.[9]

Heating: The flask is gently heated. As the liquid boils, its vapor rises, envelops the

thermometer bulb, and then flows into the condenser.

Data Recording: The temperature is recorded when it stabilizes. This stable temperature,

observed while the vapor is continuously condensing and dripping from the thermometer

bulb, is the boiling point of the liquid at the prevailing atmospheric pressure. It is crucial to

note the atmospheric pressure during the measurement, as boiling point is pressure-

dependent.[8]

Physical State Transitions of 1,2-Dibromopropane
The physical state of 1,2-Dibromopropane is dictated by its temperature relative to its melting

and boiling points. The following diagram illustrates this relationship based on the compiled

data.
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Caption: State transitions of 1,2-Dibromopropane with temperature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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